4-(2-Morpholinoethoxy)pyridin-2-amine

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 4-(2-morpholin-4-ylethoxy)pyridin-2-amine
• InChI: InChI=1S/C11H17N3O2/c12-11-9-10(1-2-13-11)16-8-5-14-3-6-15-7-4-14/h1-2,9H,3-8H2,(H2,12,13)
• InChI Key: RWGVAUJAGXRGRF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC(=NC=C2)N

Description

4-(2-Morpholinoethoxy)pyridin-2-amine is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Morpholinoethanol (2.2 g, 16.8 mmol) was treated with sodium (116 mg, 5.0 mmol) in a sealed tube and stirred at ambient temperature until homogeneous. 4-Chloropyridin-2-amine (1.1 g, 8.9 mmol) was added and reaction heated to 145° C. and stirred in sealed tube for 10 hours. The mixture was cooled to ambient temperature before diluting with ethyl acetate and water. After separation of layers, the aqueous was extracted twice more with ethyl acetate. Concentration of the reaction mixture afforded a viscous oil which was purified on a Biotage 40+ Silica column, eluting with 10% methanol/dichloromethane, to give 4-(2-morpholinoethoxy)pyridin-2-amine as a viscous oil which solidified upon further drying under high vacuum (1.4 g).